Tert-butyl 2-(2-methoxyphenoxy)ethylcarbamate

• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: tert-butyl N-[2-(2-methoxyphenoxy)ethyl]carbamate
• InChI: InChI=1S/C14H21NO4/c1-14(2,3)19-13(16)15-9-10-18-12-8-6-5-7-11(12)17-4/h5-8H,9-10H2,1-4H3,(H,15,16)
• InChI Key: RGFYUJKXCGVQDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCOC1=CC=CC=C1OC

Description

Tert-butyl 2-(2-methoxyphenoxy)ethylcarbamate is a useful research compound. Its molecular formula is C14H21NO4 and its molecular weight is 267.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-methoxyphenol (9.8 mL, 89.3 mmol), dimethylformamide (100 mL) and potassium carbonate (61.5 g, 445 mmol) was stirred at 23° C. while as tert-butyl 2-bromoethylcarbamate (20 g, 89.3 mmol) was added. The mixture was stirred for 24 hours and then poured into ethyl ether:hexanes (1:1, 400 mL) and was washed with water (5×50 mL). The aqueous layer was extracted with ethyl ether:hexanes (1:1, 3×40 mL) and the combined organic layers were dried (Na2SO4) and concentrated in vacuo to provide tert-butyl 2-(2-methoxyphenoxy)ethylcarbamate (23.22 g, 97% yield) as a yellow oil; MS (PB-PCI) C14H21NO4 m/e calc 267.32; found 268 (MH+).

Synthesis routes and methods II

Procedure details

Under an atmosphere of nitrogen, (2-hydroxy-ethyl)-carbamic acid tert-butyl ester (584 mg, 3.62 mmol) and triphenylphosphine (951 mg, 3.63 mmol) were added to a solution of ortho-methoxyphenol (500 mg, 4.03 mmol) in THF (8 ml). Subsequently, diethyl azodicarboxylate (772 mg, 4.44 mmol) was added at 0° C. and the reaction mixture was then stirred for 3 h at r.t. The solvent was evaporated under reduced pressure, the residue was taken up in ethyl acetate, washed (H2O), and dried (Na2SO4). Chromatographic purification gave the title compound (320 mg, 30%).

Synthesis routes and methods III

Procedure details